Cas no 128899-83-2 ((3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol)

(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol structure
128899-83-2 structure
Product Name:(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
CAS No:128899-83-2
MF:C9H20O2
MW:160.253903388977
CID:2196647
PubChem ID:11008219
Update Time:2024-02-29

(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol Chemical and Physical Properties

Names and Identifiers

    • (3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
    • racem. 2,6-dimethyl-heptane-3,5-diol
    • (3R,5R)-2,6-Dimethylheptane-3,5-diol
    • (3R,5R)-2,6-Dimethyl-3,5-heptanediol
    • tube1052
    • 3,5-Heptanediol, 2,6-dimethyl-, (3R,5R)-
    • Inchi: 1S/C9H20O2/c1-6(2)8(10)5-9(11)7(3)4/h6-11H,5H2,1-4H3/t8-,9-/m1/s1
    • InChI Key: CPHZAYIWNZNICS-RKDXNWHRSA-N
    • SMILES: CC(C)[C@H](O)C[C@@H](O)C(C)C

Computed Properties

  • Exact Mass: 160.146329876g/mol
  • Monoisotopic Mass: 160.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Solubility: Not determined

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